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Compound of Interest

Compound Name: Boc-D-Ser(Tos)-O-Bzl

Cat. No.: B129715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be

substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer.

Always consult the official SDS before handling this chemical. Information on the closely

related compound, Boc-D-Ser(Bzl)-OH, is included for reference where specific data for Boc-D-
Ser(Tos)-O-Bzl is unavailable.

Introduction
Boc-D-Ser(Tos)-O-Bzl is a protected amino acid derivative commonly utilized in solid-phase

peptide synthesis (SPPS). The tert-butyloxycarbonyl (Boc) group protects the α-amino group,

the tosyl (Tos) group protects the hydroxyl side chain of serine, and the benzyl (Bzl) group

protects the C-terminus. This trifunctional protection scheme allows for the controlled,

sequential addition of the D-serine moiety into a growing peptide chain. This guide provides a

comprehensive overview of the safety, handling, and experimental considerations for Boc-D-
Ser(Tos)-O-Bzl in a research and development setting.

Chemical and Physical Properties
Quantitative data for Boc-D-Ser(Tos)-O-Bzl and the related compound Boc-D-Ser(Bzl)-OH are

summarized below for easy comparison.
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Property Boc-D-Ser(Tos)-O-Bzl Boc-D-Ser(Bzl)-OH

CAS Number 141527-79-9[1] 47173-80-8[2][3][4][5]

Molecular Formula C₂₂H₂₇NO₇S[1] C₁₅H₂₁NO₅[2]

Molecular Weight 449.52 g/mol [1] 295.33 g/mol [2]

Appearance White to off-white powder White crystalline powder[4]

Melting Point Not available 58-60 °C[2]

Purity ≥97.0% ≥98.0%

Solubility

Soluble in organic solvents

such as dichloromethane

(DCM) and dimethylformamide

(DMF).

Almost transparent in

Methanol.[2]

Storage Temperature 2-8°C
Room Temperature, sealed in

dry.[2]

Safety and Handling
Hazard Identification
Based on available data, Boc-D-Ser(Tos)-O-Bzl is classified with the following hazard

statement:

H413: May cause long lasting harmful effects to aquatic life.

For the related compound, Boc-D-Ser(Bzl)-OH, the following hazards are identified:

H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

Given the structural similarities, it is prudent to handle Boc-D-Ser(Tos)-O-Bzl with the

assumption that it may also be an irritant to the skin, eyes, and respiratory system.
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Precautionary Measures and Personal Protective
Equipment (PPE)
When handling Boc-D-Ser(Tos)-O-Bzl, the following precautions should be taken:

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,

to minimize inhalation of dust.

Personal Protective Equipment:

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95

(US) or equivalent particulate respirator is recommended.

Skin and Body Protection: Wear a lab coat and appropriate protective clothing to prevent

skin contact.

First Aid Measures
In case of exposure, follow these first aid guidelines. For all exposures, seek medical attention.

Inhalation: If dust is inhaled, move the person to fresh air. If breathing is difficult, give

oxygen.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Ingestion: Do not induce vomiting. Rinse mouth with water and drink plenty of water.

Storage and Disposal
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Recommended storage is at 2-8°C.

Disposal: Dispose of waste material in accordance with local, state, and federal regulations.

Avoid release into the environment.

Experimental Protocols
Boc-D-Ser(Tos)-O-Bzl is primarily used in Boc-chemistry solid-phase peptide synthesis

(SPPS). The following is a generalized experimental protocol for the incorporation of this amino

acid derivative into a peptide chain on a solid support.

Materials and Reagents
Boc-D-Ser(Tos)-O-Bzl

Peptide synthesis resin (e.g., Merrifield, PAM, or MBHA resin)[6]

Dichloromethane (DCM)

N,N-Dimethylformamide (DMF)

Trifluoroacetic acid (TFA)

Diisopropylethylamine (DIEA)

Coupling reagents (e.g., HBTU, HATU, or DCC/HOBt)

Washing solvents (e.g., DCM, DMF, isopropanol)

Cleavage cocktail (e.g., HF/anisole or TFMSA/TFA/scavengers)

Kaiser test kit for monitoring coupling completion[7]

General Boc-SPPS Cycle for Coupling Boc-D-Ser(Tos)-
O-Bzl
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This protocol assumes the synthesis is being performed on a solid-phase peptide synthesizer

or manually in a reaction vessel. The cycle begins after the deprotection of the N-terminal Boc

group of the preceding amino acid on the resin.

Resin Washing: Wash the deprotected peptide-resin thoroughly to remove residual TFA and

byproducts.

DCM (3 x 1 min)

Isopropanol (2 x 1 min)

DCM (3 x 1 min)

Neutralization: Neutralize the N-terminal amine salt to the free amine.

Treat the resin with a solution of 10% DIEA in DCM for 2 x 2 minutes.

Wash the resin with DCM (5 x 1 min) to remove excess DIEA.

Amino Acid Activation and Coupling:

Dissolve Boc-D-Ser(Tos)-O-Bzl (3 equivalents relative to resin substitution) and an

activating agent (e.g., HBTU, 3 eq.) in DMF.

Add DIEA (6 eq.) to the activation mixture.

Immediately add the activated amino acid solution to the neutralized peptide-resin.

Allow the coupling reaction to proceed for 1-2 hours at room temperature with gentle

agitation.

Monitoring the Coupling Reaction:

Take a small sample of the resin beads and perform a Kaiser test.[7] A negative test

(yellow beads) indicates complete coupling. If the test is positive (blue beads), the

coupling step should be repeated.
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Washing: After complete coupling, wash the resin to remove excess reagents and

byproducts.

DMF (3 x 1 min)

DCM (3 x 1 min)

The peptide-resin is now ready for the deprotection of the Boc group and the subsequent

coupling of the next amino acid in the sequence.

Final Cleavage and Deprotection
Upon completion of the peptide sequence, the peptide is cleaved from the resin, and the side-

chain protecting groups (including the Tosyl group) are removed.

The Boc/Bzl strategy requires a strong acid for cleavage.[8][9]

A common cleavage cocktail is anhydrous hydrogen fluoride (HF) with a scavenger such as

anisole at 0°C for 1-2 hours.

Alternatively, trifluoromethanesulfonic acid (TFMSA) can be used.[3]

Caution: HF is extremely hazardous and requires specialized equipment and training.

Visualizations
Boc-SPPS Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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